2-Methoxyethyl 8-methyl-4-oxo-6-(thiophen-2-yl)-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-7-carboxylate

• IUPAC Name: 2-methoxyethyl 8-methyl-4-oxo-6-thiophen-2-yl-3,6-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate
• InChI: InChI=1S/C16H18N2O4S2/c1-10-13(15(20)22-7-6-21-2)14(11-4-3-8-23-11)18-12(19)5-9-24-16(18)17-10/h3-4,8,14H,5-7,9H2,1-2H3
• InChI Key: OZVMXGUEYINDCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(N2C(=O)CCSC2=N1)C3=CC=CS3)C(=O)OCCOC
• Molecular Formula: C16H18N2O4S2
• Molecular Weight: 366.5 g/mol

Description

2-Methoxyethyl 8-methyl-4-oxo-6-(thiophen-2-yl)-2,3,4,6-tetrahydropyrimido[2,1-b][1,3]thiazine-7-carboxylate is a useful research compound. Its molecular formula is C16H18N2O4S2 and its molecular weight is 366.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactions

The compound is related to the Biginelli-compounds, which have been extensively studied for their reactions and potential applications. These compounds are derived from various reactions of 2-oxo(or thioxo)-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid derivatives. Studies have shown the potential of these compounds to undergo methylation, acylation, and condensation reactions, leading to the formation of pyrimido[2,3-b]thiazines, among other derivatives. These reactions demonstrate the compound's versatility in synthesizing diverse heterocyclic compounds, which are of interest in medicinal chemistry and materials science (Kappe & Roschger, 1989).

Biological Activity

Derivatives of the core structure have been synthesized and evaluated for various biological activities. For instance, ethyl 6-amino-8-(4-methoxy phenyl)-9-nitro-2,3,4,8-tetrahydropyrido[2,1b][1,3]thiazine-7-carboxylate has shown moderate insecticidal activity against Aphis craccivora, highlighting the potential utility of these compounds in developing new pest control agents (Li, Tian, & Wang, 2013).

Crystal Structure Analysis

The crystal structure analysis of related compounds provides insights into their conformation, which is essential for understanding their reactivity and interaction with biological targets. Such analyses contribute to the rational design of derivatives with improved efficacy and specificity for desired applications (Arshad et al., 2013).

Antimicrobial Studies

Synthesis and antimicrobial study of fluoroquinolone-based 4-thiazolidinones have demonstrated the antimicrobial potential of thiazine derivatives. These studies are crucial for identifying new compounds with potent antibacterial and antifungal activities, addressing the growing concern over antibiotic resistance (Patel & Patel, 2010).

Anticancer Activity

Research into the cytotoxic activity of thiazine derivatives against cancer cell lines, such as breast carcinoma (MCF-7) and hepatocellular carcinoma (HepG2), provides valuable information for the development of novel anticancer agents. These studies highlight the therapeutic potential of thiazine derivatives in oncology (Abbas et al., 2015).